Disodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [1-(2-nitrophenyl)ethoxy-oxidophosphoryl] phosphate

• IUPAC Name: disodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [1-(2-nitrophenyl)ethoxy-oxidophosphoryl] phosphate
• InChI: InChI=1S/C18H23N6O15P3.2Na/c1-9(10-4-2-3-5-11(10)24(27)28)37-41(31,32)39-42(33,34)38-40(29,30)35-6-12-14(25)15(26)18(36-12)23-8-22-13-16(19)20-7-21-17(13)23;;/h2-5,7-9,12,14-15,18,25-26H,6H2,1H3,(H,29,30)(H,31,32)(H,33,34)(H2,19,20,21);;/q;2*+1/p-2/t9?,12-,14-,15-,18-;;/m1../s1
• InChI Key: DWGOHIKVVKFGGU-DZHDPEGHSA-L
• Canonical SMILES: CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)([O-])OP(=O)([O-])OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O.[Na+].[Na+]
• Isomeric SMILES: CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)([O-])OP(=O)([O-])OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O.[Na+].[Na+]
• Molecular Formula: C18H21N6Na2O15P3
• DSSTOX Substance ID: DTXSID00583343
• Molecular Weight: 700.3 g/mol
• CAS No.: 171800-68-3

Description

Disodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [1-(2-nitrophenyl)ethoxy-oxidophosphoryl] phosphate is a useful research compound. Its molecular formula is C18H21N6Na2O15P3 and its molecular weight is 700.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Natural Products and Biochemistry

Phosphorus-containing molecules are essential for life, and while phosphate groups are common, phosphorous can form rare linkages like P–N (phosphoramidate), P–S (phosphorothioate), and P–C (e.g., phosphonate and phosphinate) that play critical roles in biological processes. A review highlights the categorization of natural organophosphorus compounds, their biological sources, activities, and roles in cellular metabolism. It challenges the notion that nonphosphate organophosphorus functional groups are rare, suggesting their utilization in life processes may be underestimated due to detection and analysis limitations (Petkowski, Bains, & Seager, 2019).

Environmental Impact and Phosphorus Cycle

Another aspect of research focuses on the environmental impact of phosphorus, particularly in relation to eutrophication of water bodies. Phosphorus is a key element for life but can lead to eutrophication when present in excessive amounts, causing hypoxia or anoxia in water bodies and disrupting aquatic ecosystems. Studies on phosphorus's role in eutrophication offer insights into managing its levels in freshwater lakes, reservoirs, and estuaries to prevent environmental degradation (Correll, 1998).

Phosphonic Acid and Its Applications

The review on phosphonic acid details its applications across chemistry, biology, and physics due to its structural similarity to phosphate. Phosphonic acids find uses in medicine (as drugs or pro-drugs), bone targeting, material science, and as bioactive agents. Their synthesis from various precursors and their broad application range underscore the utility of phosphorous compounds in diverse research fields (Sevrain, Berchel, Couthon, & Jaffrès, 2017).

Phosphorus-containing Polymers in Biomedicine

The development of phosphorus-containing polymers highlights their potential in biomedicine, leveraging properties like biocompatibility, hemocompatibility, and resistance to protein adsorption. These materials are explored for applications in dentistry, regenerative medicine, and drug delivery, with a focus on 2-methacryloyloxyethyl phosphorylcholine (MPC) due to its biomimetic phospholipid structure. This review illustrates the promising nature of phosphorylcholine-containing copolymers as materials for tissue repair, regeneration, and dental applications (Monge, Canniccioni, Graillot, & Robin, 2011).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources.

Future Directions

The future directions for the study and application of this compound are not specified in the available resources.